![molecular formula C15H20ClN3S B5783000 4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide](/img/structure/B5783000.png)
4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a piperazine derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of 4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide is not fully understood. However, it is believed to act as a modulator of the GABA-A receptor, which is a major inhibitory neurotransmitter in the brain. It has also been found to interact with various other receptors, including the 5-HT1A receptor and the α2-adrenergic receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide have been studied extensively. It has been found to have anxiolytic and antidepressant effects, as well as anticonvulsant properties. It has also been found to reduce neuropathic pain in animal models. However, further studies are needed to fully understand the effects of this compound on the human body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide in lab experiments is its potential as a therapeutic agent for various neurological disorders. It has also been found to have low toxicity, which makes it a suitable candidate for further studies. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of 4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide. One of the most promising directions is in the field of neuroscience, where it has shown potential as a therapeutic agent for various neurological disorders. Further studies are needed to fully understand its mechanism of action and its effects on the human body. Additionally, studies are needed to determine the optimal dosage and administration methods for this compound. Finally, further research is needed to determine its potential as a therapeutic agent for other diseases and conditions.
Conclusion:
4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its mechanism of action has been studied extensively, and it has been found to have anxiolytic, antidepressant, and anticonvulsant properties. While further studies are needed to fully understand its effects on the human body, this compound shows promise as a therapeutic agent for various neurological disorders.
Synthesis Methods
The synthesis of 4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide has been achieved using various methods. One of the most common methods involves the reaction of 3-chlorobenzyl chloride with N-cyclopropylpiperazine in the presence of a thiol reagent such as thiourea. The reaction is carried out under reflux conditions, and the product is obtained after purification using column chromatography.
Scientific Research Applications
4-(3-chlorobenzyl)-N-cyclopropyl-1-piperazinecarbothioamide has been studied extensively for its potential applications in various fields. One of the most promising applications is in the field of neuroscience, where it has been found to have anxiolytic and antidepressant effects. It has also been studied for its potential use in the treatment of neuropathic pain, as well as for its anticonvulsant properties.
properties
IUPAC Name |
4-[(3-chlorophenyl)methyl]-N-cyclopropylpiperazine-1-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20ClN3S/c16-13-3-1-2-12(10-13)11-18-6-8-19(9-7-18)15(20)17-14-4-5-14/h1-3,10,14H,4-9,11H2,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNYXPUPBTWGJSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=S)N2CCN(CC2)CC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20ClN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-chlorobenzyl)-N-cyclopropylpiperazine-1-carbothioamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.